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Compound of Interest

Compound Name: Trimethyltin bromide

Cat. No.: B090629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of trimethyltin bromide, a potent organotin

compound utilized in various research and industrial applications. Due to its significant

neurotoxic properties, it serves as a critical tool in neurodegenerative disease research, while

also being employed as a reagent in specialized organic synthesis. This document outlines its

fundamental chemical properties, detailed experimental protocols for its analysis, and an

examination of the molecular signaling pathways it perturbs.

Core Properties of Trimethyltin Bromide
Trimethyltin bromide is a highly toxic organometallic compound that is primarily used as a

reagent in organic synthesis and as a tool in neuroscience research to model

neurodegeneration.[1] It is recognized for its selective neurotoxicity, particularly targeting the

limbic system of the brain, making it a subject of study for understanding diseases like

Alzheimer's and Parkinson's disease.[1]

Quantitative Data Summary
The key physicochemical properties of trimethyltin bromide are summarized in the table

below for easy reference.
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Property Value

Molecular Formula C₃H₉BrSn[2][3]

Alternate Formula (CH₃)₃SnBr[1][4]

Molecular Weight 243.72 g/mol [2][3][4]

CAS Number 1066-44-0[2][3]

Appearance White solid/crystals[5][6]

Melting Point 26-27 °C[4][7]

Boiling Point 165 °C[2]

Flash Point 113 °C (closed cup)[4][7]

Solubility Decomposes in water[2][8]

Experimental Protocols
A critical aspect of working with organotin compounds like trimethyltin bromide is the ability to

accurately detect and quantify them in various matrices. Due to their low volatility, a

derivatization step is typically required before analysis by gas chromatography-mass

spectrometry (GC-MS).

Protocol: GC-MS Analysis of Organotin Compounds in
Aqueous Samples
This protocol outlines a generalized yet detailed methodology for the analysis of organotin

compounds, adaptable for trimethyltin bromide, in water samples.

1. Sample Preparation and Derivatization:

Measure a 400 mL aliquot of the water sample.

Adjust the pH of the sample to 5 using a 1 M acetic acid/sodium acetate buffer.[7]

For the ethylation (derivatization) of the organotin compounds, add a 2% (w/v) solution of

sodium tetraethylborate (NaBEt₄) in 0.1 M NaOH.[7] This step converts the polar organotin
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bromides into more volatile tetraalkyltin derivatives suitable for GC analysis.[9]

Allow the derivatization reaction to proceed for a designated time (e.g., 30-60 minutes).[2][4]

2. Extraction:

Perform a liquid-liquid extraction by adding an appropriate organic solvent, such as pentane

or hexane.[4][7]

Shake the mixture vigorously for at least 10 minutes to ensure the transfer of the derivatized

organotin compounds into the organic phase.[7]

Allow the layers to separate. Carefully collect the organic phase.

Concentrate the organic extract to a final volume of approximately 400 µL under a gentle

stream of nitrogen.[7]

3. Instrumental Analysis (GC-MS):

Gas Chromatograph (GC) Conditions:

Injector: Splitless injection mode is typically used for trace analysis.[4]

Injector Temperature Program: Start at 50°C, hold for 0.1 min.[7]

Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.[2]

Oven Temperature Program: Begin at 50°C, hold for a short period, then ramp up to a final

temperature of approximately 300°C to elute all compounds.[2]

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.[2]

Ion Source Temperature: 230-300°C.[2]

Transfer Line Temperature: 280-310°C.[2]
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Acquisition Mode: Selected Ion Monitoring (SIM) is recommended for enhanced sensitivity

by monitoring specific ions characteristic of the target derivatized analytes.[9]

Signaling Pathways and Mechanisms of
Neurotoxicity
Trimethyltin (TMT) is a potent neurotoxin that induces neuronal apoptosis and

neuroinflammation, particularly in the hippocampus.[10] Its toxicity is mediated through a

complex interplay of signaling pathways involving oxidative stress and inflammatory responses.

The diagram below illustrates the key molecular events triggered by TMT exposure in neuronal

and microglial cells. TMT induces the generation of reactive oxygen species (ROS), a process

dependent on the enzyme NADPH oxidase.[10][11] This surge in ROS activates stress-related

mitogen-activated protein kinases (MAPKs), specifically p38 and JNK.[10][11] These kinases,

in turn, phosphorylate and activate the transcription factor NF-κB (nuclear factor-κB).[5][11]

Activated NF-κB translocates to the nucleus and promotes the expression of pro-inflammatory

and pro-apoptotic genes.[5] This includes inducible nitric oxide synthase (iNOS), which leads to

the production of reactive nitrogen species (RNS), and the pro-apoptotic protein Bax.[12] The

upregulation of Bax contributes to mitochondrial dysfunction, characterized by a loss of

mitochondrial membrane potential, which ultimately culminates in caspase-mediated apoptosis

and neuronal cell death.[12]
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Caption: Signaling pathway of trimethyltin-induced neurotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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